Cas no 67482-58-0 (1-(5-chlorothiophen-2-yl)propan-2-aminium chloride)

1-(5-chlorothiophen-2-yl)propan-2-aminium chloride structure
67482-58-0 structure
Product Name:1-(5-chlorothiophen-2-yl)propan-2-aminium chloride
CAS No:67482-58-0
MF:C7H11Cl2NS
MW:212.139938592911
CID:1716440
PubChem ID:49889
Update Time:2025-04-21

1-(5-chlorothiophen-2-yl)propan-2-aminium chloride Chemical and Physical Properties

Names and Identifiers

    • 1-(5-chlorothiophen-2-yl)propan-2-aminium chloride
    • 1-(5-chlorothiophen-2-yl)propan-2-ylazanium,chloride
    • Isopropylamine, 1-(5-chloro-2-thienyl)-, hydrochloride
    • 67482-58-0
    • ETHYLAMINE, 1-(5-CHLORO-2-THENYL)-, HYDROCHLORIDE
    • 5-Chloro-alpha-methyl-2-thiopheneethylamine, hydrochloride
    • Inchi: 1S/C7H10ClNS.ClH/c1-5(9)4-6-2-3-7(8)10-6;/h2-3,5H,4,9H2,1H3;1H
    • InChI Key: SSGLXSFEPIMCMF-UHFFFAOYSA-N
    • SMILES: ClC1=CC=C(CC(C)[NH3+])S1.[Cl-]

Computed Properties

  • Exact Mass: 210.9989259g/mol
  • Monoisotopic Mass: 210.9989259g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 110
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.9Ų

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